![molecular formula C8H9BN2O2 B3050021 1-Methyl-7-azaindole-4-boronic acid CAS No. 2304635-78-5](/img/structure/B3050021.png)
1-Methyl-7-azaindole-4-boronic acid
Overview
Description
1-Methyl-7-azaindole-4-boronic acid is a derivative of boronic acid, which is a building block towards various intermediates in Suzuki coupling . It’s related to pinacol boronic esters, which are highly valuable building blocks in organic synthesis .
Synthesis Analysis
The synthesis of this compound and its derivatives often involves catalytic protodeboronation of pinacol boronic esters . This process utilizes a radical approach and is paired with a Matteson–CH2–homologation . Another method involves the use of a metal-free one-pot synthesis of tetracoordinated borinic acids .Molecular Structure Analysis
The molecular structure of this compound is related to the azaindole framework, which is often used in the design of kinase inhibitors . The binding efficacy of azaindole derivatives with proteins like DDX3 has been analyzed using molecular docking studies .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo catalytic protodeboronation, a process that is not well developed for alkyl boronic esters . This reaction is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .Physical and Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 260.14 . It should be stored in a refrigerator and shipped at room temperature .Scientific Research Applications
Versatility in Organic Synthesis
1-Methyl-7-azaindole-4-boronic acid, as part of the broader category of boronic acids, is recognized for its versatility in organic chemistry. Boronic acids are pivotal in various organic reactions, molecular assemblies, and even in medicinal chemistry applications. The inherent catalytic properties of boronic acids, such as in boronic acid-catalyzed aza-Michael additions, highlight their potential in synthesizing densely functionalized cyclohexanes, which are valuable in creating complex organic molecules (Hashimoto, Gálvez, & Maruoka, 2015).
Biomedical Applications
In the realm of biomedical research, boronic acids, including derivatives like this compound, are gaining attention for their potential applications. These compounds are explored for their roles in disease prevention, diagnosis, and treatment, owing to their ability to interact with biological molecules. For instance, boronic acids' interaction with cis-1,2- or 1,3-diols forms cyclic boronate esters, making them useful in developing fluorescent sensors for detecting bioactive substances (Huang et al., 2012). Furthermore, boronic acid-containing polymers are being investigated for their applications in treating various conditions, including HIV, obesity, diabetes, and cancer, highlighting the compound's versatility and potential in creating new biomaterials (Cambre & Sumerlin, 2011).
Role in Sensing Applications
Boronic acids, by virtue of their ability to form stable complexes with diols and other Lewis bases, are instrumental in developing sensors for detecting sugars and other biological molecules. This capability is particularly significant in designing non-enzymatic glucose sensors, an area of high relevance given the rising prevalence of diabetes. The unique chemical features of boronic acids enable the development of colorimetric and fluorescent sensors, offering low-cost, stable, and portable solutions for glucose monitoring (Egawa, Miki, & Seki, 2014).
Mechanism of Action
Target of Action
The primary target of 1-Methyl-7-azaindole-4-boronic acid is protein kinases . The azaindole scaffold, which this compound contains, is represented in many biologically active natural products and synthetic derivatives . It has been used extensively in the design of kinase inhibitors .
Mode of Action
The compound interacts with its targets through a process known as Suzuki–Miyaura (SM) cross-coupling . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium . The compound’s boronic ester moiety plays a crucial role in this process .
Biochemical Pathways
The SM cross-coupling reaction is a key part of the compound’s biochemical pathway . This reaction leads to the formation of carbon-carbon bonds, which are fundamental in organic synthesis . The compound’s boronic ester moiety can be converted into a broad range of functional groups, affecting various biochemical pathways .
Result of Action
The result of the compound’s action is the formation of new carbon-carbon bonds via the SM cross-coupling reaction . This can lead to the synthesis of various biologically active compounds . For example, the compound has been used in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors. For instance, the stability of the compound’s boronic ester moiety can be affected by air and moisture . Additionally, the efficiency of the SM cross-coupling reaction can be influenced by the reaction conditions .
Safety and Hazards
1-Methyl-7-azaindole-4-boronic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is harmful if swallowed . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes .
Future Directions
The future directions of 1-Methyl-7-azaindole-4-boronic acid research could involve further development of the protodeboronation process . This could lead to new transformations and applications in organic synthesis . Additionally, the azaindole framework could be further explored in the design of kinase inhibitors .
Properties
IUPAC Name |
(1-methylpyrrolo[2,3-b]pyridin-4-yl)boronic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BN2O2/c1-11-5-3-6-7(9(12)13)2-4-10-8(6)11/h2-5,12-13H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIWNHJLMNFUQIW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C2C=CN(C2=NC=C1)C)(O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.98 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2304635-78-5 | |
Record name | ||
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2304635-78-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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